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Compound of Interest

Compound Name: Aluminum;chloride;hydroxide

Cat. No.: B14145318

Introduction

Polyaluminum Chloride (PAC) is a highly effective inorganic polymer coagulant used
extensively in the purification of various types of wastewater, including industrial, municipal,
and agricultural effluent.[1][2][3][4] Its chemical formula is generally represented as
[Al2(OH)nCls-n]m, where n is <5 and m < 10.[1] PAC is favored over traditional coagulants like
aluminum sulfate (alum) due to its superior performance across a wider pH range, lower
dosage requirements, faster floc formation, and reduced sludge production.[2][3]

Mechanism of Action

The primary mechanism of PAC in wastewater treatment is coagulation and flocculation.[5][6]
This process involves two main steps:

o Charge Neutralization: PAC hydrolyzes in water to form highly charged polynuclear
hydroxyaluminum ions.[7] These positive ions neutralize the negative surface charges of
suspended solids, colloids, and other contaminants present in the wastewater.[5][6][7] This
destabilizes the particles, overcoming the electrostatic repulsion that keeps them suspended.

[6]

o Sweep Flocculation (Enmeshment): The hydrolysis of PAC also leads to the formation of
amorphous aluminum hydroxide precipitates [Al(OH)s].[5][8] These gelatinous precipitates
act as a "sweep" mechanism, entrapping and adsorbing the destabilized particles into larger
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aggregates known as flocs.[7][8] These larger, denser flocs can then be effectively removed
through sedimentation or filtration.[3]

Applications
PAC is versatile and can be applied to a wide range of wastewater types:

 Industrial Wastewater: Effective in treating effluent from industries such as paper
manufacturing, textiles, dyeing, food processing, and electroplating by removing suspended
solids, color, chemical oxygen demand (COD), and heavy metal ions.[1][3]

e Municipal Wastewater: Used to remove suspended solids, COD, and phosphorus in urban
sewage treatment plants.[1][3]

» Drinking Water Treatment: Removes turbidity, pathogens, and organic matter to meet safety
standards.[2]

e Aguaculture Wastewater: Removes suspended solids, colloids, dissolved organic matter, and
nutrients from fish farming effluent.[7]

Factors Influencing Performance
Several factors critically influence the efficiency of PAC in wastewater purification:

o Dosage: The optimal dosage is crucial. Underdosing leads to incomplete removal of
impurities, while overdosing can cause charge reversal and restabilization of particles,
leading to increased turbidity and unnecessary costs.[9] The optimal dose is best determined
through jar testing.[9][10]

e pH: PAC is effective over a broad pH range, typically between 5.0 and 9.0.[7][9] However,
the optimal pH can vary depending on the wastewater characteristics. Adjusting the pH to
the optimal range can significantly enhance coagulation performance.[10][11]

» Mixing Conditions: Proper mixing is essential. An initial rapid mix ensures uniform dispersion
of the coagulant, followed by a period of slow mixing to promote floc formation and growth.[5]

[9]
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o Water Temperature: Lower temperatures can slow down the hydrolysis and flocculation
kinetics, potentially requiring a higher PAC dose.[9]

o Wastewater Characteristics: The initial turbidity, alkalinity, and concentration of contaminants
in the wastewater will dictate the required PAC dosage and optimal treatment conditions.[9]

Data Presentation

Table 1. Performance of PAC in Different Wastewater Types
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. PAC Removal
Wastewater Contaminan .
Dosage pH Efficiency Reference
Type t
(mglL) (%)

Automotive COD 70 7 70% [5]
Automotive TSS 70 7 98% [5]
Oil Sands
Process Turbidity 0.5-3.0 MM Al 6.9-8.1 >96% [8]
Water
Barekese o

Turbidity 15 7.5-8.0 Below 5 NTU  [12]
Raw Water
Synthetic

NSS
Petroleum o 25 6.5+0.5 >98% [13]

(Turbidity)
ww
Synthetic
Petroleum DOC 25 6.5+£0.5 69.8% [13]
ww
Ceramic
Industries Turbidity 1.0% solution  N/A up to 90% [14]
Effluent
Ceramic
Industries Color Hazen 1.0% solution  N/A up to 91% [14]
Effluent
Ceramic
Industries TSS 1.0% solution  N/A up to 99.5% [14]
Effluent

COD: Chemical Oxygen Demand; TSS: Total Suspended Solids; NSS: Non-Settling Solids;
DOC: Dissolved Organic Carbon; N/A: Not Available

Table 2: Typical Jar Test Parameters for PAC Optimization
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Parameter Range Unit Notes

Simulates the rapid

Rapid Mix Speed 100 - 300 rpm )
mix chamber.
o ) For uniform dispersal
Rapid Mix Time 1-3 minutes
of coagulant.[9]
] Simulates the
Slow Mix Speed 20 -50 rpm ) )
flocculation basin.
o ) Allows for floc growth
Slow Mix Time 10-30 minutes )
and agglomeration.[9]
] ] ) Allows flocs to settle
Settling Time 15-30 minutes )
before analysis.[5]
Varies widely based
PAC Dosage 5-500 mg/L on wastewater

characteristics.[5]

Experimental Protocols

Protocol 1: Preparation of Polyaluminum Chloride (PAC) Stock Solution

Objective: To prepare a standardized PAC stock solution for use in jar testing and wastewater
treatment experiments.

Materials:

Polyaluminum Chloride (solid or liquid)

Distilled or deionized water

Volumetric flask (1000 mL)

Graduated cylinder

Weighing balance
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e Magnetic stirrer and stir bar
Procedure:

o Determine the required concentration: For jar testing, a 1% (10,00_0_ ppm) stock solution is
often convenient.[15]

e For Solid PAC: a. Weigh out 10 grams of solid PAC using an accurate balance. b. Add
approximately 500 mL of distilled water to a 1000 mL volumetric flask. c. Carefully add the
weighed PAC to the flask. d. Place a magnetic stir bar in the flask and stir on a magnetic
stirrer until the PAC is completely dissolved. e. Once dissolved, add distilled water to the
1000 mL mark. f. Stopper the flask and invert several times to ensure the solution is
homogeneous.

e For Liquid PAC (e.g., 35% solution): a. Calculate the volume of liquid PAC needed for a 1%
solution. For a 35% solution with a density of approximately 1.2 g/mL, the concentration is
around 420,000 ppm.[15] b. To dilute to 10,000 ppm, you would need approximately 24 mL
of the 35% liquid PAC per liter of solution ( (10,000 ppm / 420,000 ppm) * 1000 mL = 23.8
mL).[15] c. Measure the calculated volume of liquid PAC using a graduated cylinder. d. Add
the measured liquid PAC to a 1000 mL volumetric flask containing approximately 500 mL of
distilled water. e. Add distilled water to the 1000 mL mark, stopper, and mix thoroughly.

o Storage: PAC solutions should be prepared fresh daily as they can deteriorate upon storage.
[15] Store in a cool, dark place.

Protocol 2: Jar Test for Optimal PAC Dosage Determination

Objective: To determine the optimal PAC dosage for the effective treatment of a specific
wastewater sample.

Materials:
» Jar testing apparatus with multiple stirrers (typically 6)
» Beakers (e.g., 1000 mL)

e PAC stock solution (prepared as in Protocol 1)
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Pipettes or syringes for accurate dosing

Wastewater sample

pH meter

Turbidimeter

Spectrophotometer (for COD analysis, if required)
Procedure:

o Sample Preparation: Fill each of the six beakers with a known volume (e.g., 500 mL or 1000
mL) of the raw wastewater sample.[5][9] Place the beakers in the jar testing apparatus.

e pH Adjustment (Optional): Measure the initial pH of the wastewater. If necessary, adjust the
pH of each beaker to the desired range using dilute acid (e.g., HCI) or base (e.g., NaOH).[5]

o Coagulant Dosing: While the stirrers are off, add varying, precisely measured doses of the
PAC stock solution to each beaker.[9] For example, for a 1000 mL wastewater sample and a
10,000 mg/L PAC stock solution, adding 1 mL, 2 mL, 3 mL, 4 mL, 5 mL, and 6 mL will result
in dosages of 10, 20, 30, 40, 50, and 60 mg/L, respectively. Leave one beaker without PAC
as a control.

o Rapid Mix: Start the stirrers at a high speed (e.g., 200 rpm) for a short period (e.g., 2
minutes) to ensure the PAC is rapidly and uniformly dispersed throughout the wastewater.[5]

e Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 40 rpm) for a longer
period (e.g., 15-20 minutes).[5] This promotes the collision of destabilized particles and the
formation of larger flocs.

o Settling: Stop the stirrers and allow the flocs to settle for a fixed period (e.g., 30 minutes).[5]

o Analysis: After settling, carefully collect a sample from the supernatant of each beaker from a
point approximately 2 cm below the surface.[5]

o Measure the following parameters for each sample:
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[e]

Turbidity: Using a calibrated turbidimeter.

o

pH: To observe any changes during the process.

[¢]

Chemical Oxygen Demand (COD) (Optional): Using a standard digestion and
spectrophotometric method.

[¢]

Total Suspended Solids (TSS) (Optional): Using gravimetric methods.

o Determine Optimal Dosage: The optimal PAC dosage is the one that results in the lowest
residual turbidity (or highest removal of COD/TSS) while producing large, well-settling flocs.

[°]

Visualizations
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Caption: Experimental workflow for determining optimal PAC dosage using the Jar Test
protocol.
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Caption: Logical relationship of factors influencing the efficiency of PAC in wastewater
purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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